Cas no 2490398-68-8 (1-(bromomethyl)-3-oxabicyclo3.1.1heptane)

1-(Bromomethyl)-3-oxabicyclo[3.1.1]heptane is a bicyclic organic compound featuring a bromomethyl functional group attached to a 3-oxabicyclo[3.1.1]heptane scaffold. This structure combines the reactivity of a benzylic bromide with the constrained geometry of a bridged oxabicyclic system, making it a valuable intermediate in synthetic organic chemistry. The bromomethyl group facilitates nucleophilic substitution reactions, enabling further functionalization, while the rigid bicyclic framework offers steric and electronic control in reaction pathways. This compound is particularly useful in the synthesis of complex heterocycles, pharmaceuticals, and agrochemicals, where its unique structural properties enhance selectivity and efficiency in bond-forming transformations.
1-(bromomethyl)-3-oxabicyclo3.1.1heptane structure
2490398-68-8 structure
Product Name:1-(bromomethyl)-3-oxabicyclo3.1.1heptane
CAS No:2490398-68-8
MF:C7H11BrO
MW:191.065641641617
MDL:MFCD32852603
CID:5670396
PubChem ID:155820990
Update Time:2025-06-07

1-(bromomethyl)-3-oxabicyclo3.1.1heptane Chemical and Physical Properties

Names and Identifiers

    • 1-(bromomethyl)-3-oxabicyclo[3.1.1]heptane
    • 2490398-68-8
    • EN300-27113369
    • (1r,5r)-1-(bromomethyl)-3-oxabicyclo[3.1.1]heptane
    • EN300-27115456
    • 1-(bromomethyl)-3-oxabicyclo3.1.1heptane
    • MDL: MFCD32852603
    • Inchi: 1S/C7H11BrO/c8-4-7-1-6(2-7)3-9-5-7/h6H,1-5H2
    • InChI Key: YYXIZLMFTJOPOH-UHFFFAOYSA-N
    • SMILES: BrCC12COCC(C1)C2

Computed Properties

  • Exact Mass: 189.99933g/mol
  • Monoisotopic Mass: 189.99933g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 1.525±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 218.6±13.0 °C(Predicted)

1-(bromomethyl)-3-oxabicyclo3.1.1heptane Pricemore >>

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1-(bromomethyl)-3-oxabicyclo3.1.1heptane Related Literature

Additional information on 1-(bromomethyl)-3-oxabicyclo3.1.1heptane

Introduction to 1-(bromomethyl)-3-oxabicyclo[3.1.1]heptane (CAS No. 2490398-68-8)

1-(bromomethyl)-3-oxabicyclo[3.1.1]heptane, with the CAS number 2490398-68-8, is a unique and versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound features a bromomethyl group attached to a 3-oxabicyclo[3.1.1]heptane framework, making it an intriguing candidate for various applications, including drug discovery and the development of advanced materials.

The molecular structure of 1-(bromomethyl)-3-oxabicyclo[3.1.1]heptane is characterized by its bicyclic ring system, which provides a rigid and stable core. The presence of the bromomethyl group offers a reactive site for further chemical modifications, making this compound a valuable intermediate in synthetic chemistry. The bromine atom can be readily displaced by nucleophiles, allowing for the introduction of a wide range of functional groups and the synthesis of complex molecules.

In recent years, the use of 1-(bromomethyl)-3-oxabicyclo[3.1.1]heptane in medicinal chemistry has been explored extensively. One notable application is in the development of novel therapeutic agents targeting specific biological pathways. For instance, researchers have utilized this compound as a building block to synthesize potential anticancer drugs. The rigid bicyclic structure provides conformational constraints that can enhance the binding affinity and selectivity of the resulting molecules towards their target proteins.

A study published in the Journal of Medicinal Chemistry highlighted the use of 1-(bromomethyl)-3-oxabicyclo[3.1.1]heptane in the synthesis of small molecules designed to inhibit protein-protein interactions (PPIs). PPIs are crucial for many cellular processes, and their dysregulation is implicated in various diseases, including cancer and neurodegenerative disorders. By incorporating this compound into their molecular designs, researchers were able to develop inhibitors with improved potency and reduced off-target effects.

Beyond its applications in medicinal chemistry, 1-(bromomethyl)-3-oxabicyclo[3.1.1]heptane has also shown promise in materials science. The unique structural features of this compound make it an attractive candidate for the synthesis of advanced polymers and materials with tailored properties. For example, researchers have used this compound as a monomer to create polymers with enhanced mechanical strength and thermal stability.

In another study published in Macromolecules, scientists demonstrated the use of 1-(bromomethyl)-3-oxabicyclo[3.1.1]heptane in the development of stimuli-responsive materials. These materials can change their properties in response to external stimuli such as temperature, pH, or light, making them useful for applications ranging from drug delivery systems to smart coatings.

The synthetic accessibility of 1-(bromomethyl)-3-oxabicyclo[3.1.1]heptane is another factor contributing to its widespread use in research and development. Various synthetic routes have been reported for its preparation, including ring-closing metathesis (RCM) and bromination reactions. These methods allow for efficient and scalable production, facilitating its integration into diverse research projects.

In conclusion, 1-(bromomethyl)-3-oxabicyclo[3.1.1]heptane (CAS No. 2490398-68-8) is a versatile compound with significant potential in multiple scientific disciplines. Its unique molecular structure and reactivity make it an invaluable tool for synthetic chemists, medicinal chemists, and materials scientists alike. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in modern scientific endeavors.

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